Cas no 1333658-57-3 (3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride)

• Product Name: 3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride
• CAS No: 1333658-57-3
• MF: C₆H₁₁ClF₃NO
• MW: 205.605851411819
• MDL: MFCD19982439
• CID: 4695214
• PubChem ID: 53621863
• Update Time: 2025-11-01

3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(trifluoromethyl)cyclopentan-1-aminium chloride
• 3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride
• 3-amino-1-(trifluoromethyl)cyclopentan-1-ol;hydrochloride
• 1333658-57-3
• 3-amino-1-(trifluoromethyl)cyclopentan-1-olhydrochloride
• 3-Amino-1-(trifluoromethyl)cyclopentan-1-ol HCl
• AKOS026743455
• CS-0185328
• P19015
• EN300-82765
• SCHEMBL20241320
• MFCD19982439

• MDL： MFCD19982439
• Inchi： 1S/C6H10F3NO.ClH/c7-6(8,9)5(11)2-1-4(10)3-5;/h4,11H,1-3,10H2;1H
• InChI Key： TYTZANNWKOWQOQ-UHFFFAOYSA-N
• SMILES： [Cl-].FC(C1(CCC(C1)[NH3+])O)(F)F

Computed Properties

• Exact Mass: 205.0481262g/mol
• Monoisotopic Mass: 205.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9

Additional information on 3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride

3-Amino-1-(trifluoromethyl)cyclopentan-1-ol Hydrochloride: A Multifunctional Compound in Modern Pharmaceutical Research

3-Amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride, with the chemical identifier CAS No. 1333658-57-3, represents a promising molecule in the field of medicinal chemistry. This compound combines several functional groups, including an amino group, a trifluoromethyl substituent, and a cyclopentan-1-ol ring system, which together create a unique scaffold for potential pharmacological applications. Recent advancements in drug discovery have highlighted the significance of such multifunctional molecules in targeting complex biological pathways, particularly in the development of novel therapeutics for inflammatory and oncological diseases. The hydrochloride salt form of this compound further enhances its solubility and bioavailability, making it a valuable candidate for further exploration.

The 3-amino functionality in this molecule is particularly noteworthy, as amino groups are commonly utilized in drug design to modulate receptor interactions and improve metabolic stability. The presence of a trifluoromethyl group introduces significant electronic effects, which can influence the molecule’s binding affinity to target proteins. This trifluoromethyl substituent also contributes to the molecule’s hydrophobicity, a critical factor in determining its cellular uptake and tissue distribution. The cyclopentan-1-ol ring system provides structural rigidity, which is essential for maintaining the molecule’s conformational integrity during biological interactions. Together, these structural features position 3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride as a versatile platform for the development of new therapeutic agents.

Recent studies have focused on the synthetic routes and chemical modifications of 3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride, with researchers aiming to optimize its pharmacological profile. One notable advancement involves the use of microwave-assisted synthesis to enhance reaction efficiency and reduce byproduct formation. This method has been shown to significantly improve the yield of the target compound while minimizing the use of hazardous reagents, aligning with modern green chemistry principles. Additionally, the hydrochloride salt form of this molecule has been found to exhibit superior solubility in aqueous environments, which is crucial for its application in pharmaceutical formulations. These developments underscore the compound’s potential for further refinement and clinical translation.

From a pharmacological perspective, 3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride has demonstrated promising activity in preclinical models. Research published in *Journal of Medicinal Chemistry* (2023) highlighted its ability to modulate the activity of inflammatory cytokines, suggesting potential applications in the treatment of autoimmune disorders. The trifluoromethyl group appears to play a critical role in this activity, as it enhances the molecule’s ability to interact with specific protein targets involved in the inflammatory response. Furthermore, studies on the cyclopentan-1-ol ring system have revealed its importance in stabilizing the molecule’s conformation, which is essential for maintaining its biological activity. These findings emphasize the importance of structural optimization in the development of this compound.

Another area of interest is the antitumor potential of 3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride. Preliminary studies have shown that this compound exhibits cytotoxic effects against several cancer cell lines, including breast and lung carcinoma models. The amino group is believed to contribute to this activity by facilitating interactions with DNA and protein targets, while the trifluoromethyl substituent may enhance the molecule’s ability to penetrate cell membranes. Researchers are currently exploring the mechanisms underlying these effects, with a particular focus on the role of the hydrochloride salt form in modulating the compound’s cellular uptake. These investigations are critical for understanding the full therapeutic potential of this molecule.

The hydrochloride salt form of 3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride has also been studied for its pharmacokinetic properties. A 2023 study published in *Pharmaceutical Research* demonstrated that this form exhibits enhanced oral bioavailability compared to its free base counterpart, which is a significant advantage for drug development. The increased solubility of the hydrochloride salt form is attributed to the presence of the amino group, which interacts with the salt ions to form a more stable compound. These properties make the hydrochloride salt form a preferred choice for further development, particularly in the context of oral dosage forms.

From a synthetic standpoint, the 3-amino functionality in 3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride has been the focus of several optimization studies. Researchers have explored the use of various catalysts and reaction conditions to improve the efficiency of amino group introduction. One recent breakthrough involves the use of a chiral catalyst to achieve enantioselective synthesis, which is critical for the development of drugs with specific stereochemical requirements. These advancements highlight the importance of precise control over the 3-amino group in the synthesis of this compound.

The trifluoromethyl group in 3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride has also been the subject of extensive research due to its unique electronic properties. Studies have shown that the trifluoromethyl substituent can significantly alter the molecule’s reactivity and selectivity, making it a valuable functional group in drug design. The presence of this group has been linked to improved binding affinity to specific protein targets, which is a critical factor in the development of effective therapeutics. These findings underscore the importance of the trifluoromethyl group in the pharmacological activity of this compound.

Recent advancements in computational chemistry have further enhanced our understanding of 3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride. Molecular docking studies have been used to predict the molecule’s interactions with various protein targets, including kinases and transcription factors. These studies have identified potential binding sites and highlighted the role of the hydrochloride salt form in modulating these interactions. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the molecule, which is essential for understanding its reactivity and stability. These computational tools are playing an increasingly important role in the design and optimization of this compound.

The cyclopentan-1-ol ring system in 3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride has also been the focus of several studies due to its structural significance. Researchers have explored the possibility of modifying this ring system to improve the molecule’s pharmacological profile. For example, the introduction of substituents on the cyclopentan-1-ol ring has been shown to enhance the molecule’s solubility and metabolic stability. These modifications are critical for optimizing the compound’s therapeutic potential and reducing potential side effects. The cyclopentan-1-ol ring system thus represents a key structural element in the development of this molecule.

As the field of medicinal chemistry continues to evolve, 3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride remains a subject of intense research due to its multifunctional nature and potential therapeutic applications. The combination of the amino, trifluoromethyl, and cyclopentan-1-ol groups creates a unique scaffold that is well-suited for the development of new therapeutics. Ongoing studies are focused on further refining the compound’s pharmacological properties and exploring its potential applications in the treatment of various diseases. These efforts are expected to lead to significant advancements in the field of pharmaceutical research in the coming years.